Cas no 1553621-71-8 (2-Bromo-3-fluoroisonicotinaldehyde hydrate)

• Product Name: 2-Bromo-3-fluoroisonicotinaldehyde hydrate
• CAS No: 1553621-71-8
• MF: C₆H₅BrFNO₂
• MW: 222.01180434227
• CID: 5712404
• PubChem ID: 54759107
• Update Time: 2023-10-31

2-Bromo-3-fluoroisonicotinaldehyde hydrate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17748269
• AS-54448
• 2-Bromo-3-fluoro-4-formylpyridine
• DTXSID90716709
• s10137
• 2-Bromo-3-fluoroisonicotinaldehyde hydrate
• 2-Bromo-3-fluoroisonicotinaldehydehydrate
• A857574
• 2-bromo-3-fluoropyridine-4-carbaldehyde;hydrate
• AKOS015907860
• SB55281
• 1553621-71-8
• 2-Bromo-3-fluoropyridine-4-carbaldehyde--water (1/1)

• MDL： MFCD22123690
• Inchi： 1S/C6H3BrFNO.H2O/c7-6-5(8)4(3-10)1-2-9-6;/h1-3H;1H2
• InChI Key： FYISHJPSPNVIGM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=O)C=CN=1)F.O

Computed Properties

• Exact Mass: 220.94877g/mol
• Monoisotopic Mass: 220.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31Ų